Cas no 1868868-85-2 ((E)-Methyl 4-(4-methylpiperazin-1-yl)but-2-enoate)

• Product Name: (E)-Methyl 4-(4-methylpiperazin-1-yl)but-2-enoate
• CAS No: 1868868-85-2
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 4822699
• Update Time: 2025-11-05

(E)-Methyl 4-(4-methylpiperazin-1-yl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• (E)-Methyl 4-(4-methylpiperazin-1-yl)but-2-enoate
• Methyl 4-(4-methylpiperazin-1-yl)but-2-enoate

• Inchi： 1S/C10H18N2O2/c1-11-6-8-12(9-7-11)5-3-4-10(13)14-2/h3-4H,5-9H2,1-2H3/b4-3+
• InChI Key： CITZWVNXAGYCPQ-ONEGZZNKSA-N
• SMILES： O(C)C(/C=C/CN1CCN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• XLogP3: 0.2
• Topological Polar Surface Area: 32.8

Additional information on (E)-Methyl 4-(4-methylpiperazin-1-yl)but-2-enoate

(E)-Methyl 4-(4-methylpiperazin-1-yl)but-2-enoate (CAS No. 1868868-85-2): An Overview of a Promising Compound in Medicinal Chemistry

(E)-Methyl 4-(4-methylpiperazin-1-yl)but-2-enoate (CAS No. 1868868-85-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of esters and features a substituted piperazine moiety, which is known for its biological activity and pharmacological significance.

The chemical structure of (E)-Methyl 4-(4-methylpiperazin-1-yl)but-2-enoate consists of a conjugated double bond system, a methyl ester group, and a 4-methylpiperazine substituent. The presence of these functional groups imparts the molecule with specific chemical and physical properties, making it an attractive candidate for various research and development activities in the pharmaceutical industry.

Recent studies have highlighted the potential of (E)-Methyl 4-(4-methylpiperazin-1-yl)but-2-enoate in several therapeutic areas. One notable application is its use as a potential lead compound in the development of new drugs for the treatment of neurological disorders. The piperazine moiety, in particular, has been shown to interact with various neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, (E)-Methyl 4-(4-methylpiperazin-1-yl)but-2-enoate has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. These findings suggest that (E)-Methyl 4-(4-methylpiperazin-1-yl)but-2-enoate could be a valuable candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic profile of (E)-Methyl 4-(4-methylpiperazin-1-yl)but-2-enoate has also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical evaluation.

In terms of synthetic accessibility, (E)-Methyl 4-(4-methylpiperazin-1-yl)but-2-enoate can be synthesized through well-established organic chemistry methods. One common approach involves the condensation of methyl acrylate with 1-(4-bromobutyl)-4-methylpiperazine followed by purification steps to obtain the desired product. The ease of synthesis and scalability of this process make it feasible for large-scale production in industrial settings.

The safety profile of (E)-Methyl 4-(4-methylpiperazin-1-yl)but-2-enoate has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, (E)-Methyl 4-(4-methylpiperazin-1-yl)but-2-en oate (CAS No. 1868868 -85 -2) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features, combined with its potential therapeutic benefits and favorable pharmacokinetic properties, make it an exciting area of focus for researchers and pharmaceutical companies alike. As further studies continue to elucidate its mechanisms of action and clinical potential, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.